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Compound of Interest

Compound Name: 2-Butyne

Cat. No.: B1218202

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the boiling and melting points of
dimethylacetylene, also known as 2-butyne. The information is compiled from various scientific
data sources to ensure accuracy and reliability, which is crucial for professionals in research
and development. This document also outlines the standard experimental methodologies for
determining these critical physical constants.

Core Physical Properties

Dimethylacetylene (CH3C=CCHs) is a symmetrical alkyne that is a colorless, volatile, and
pungent liquid at standard temperature and pressure.[1][2] Accurate knowledge of its boiling
and melting points is essential for its handling, storage, and application in chemical synthesis.

Quantitative Data Summary

The boiling and melting points of dimethylacetylene have been determined and are reported
across multiple chemical data repositories. The following table summarizes these values for
easy comparison.
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Physical

Property Value (°C) Value (°F) Value (K) Source(s)

Boiling Point 27 81 300 LHiZIBIE]e)
[71(81[°]

26.95 80.51 299.95 [10]

26.9 80.42 299.9 [11]

Melting Point -32 -26 241 [11[31[5]

-32.3 -26.14 240.7 [11]

-24 -11.2 249 [6][8]

Note: The data are presented as reported in the cited sources. Minor variations are due to
different experimental conditions and measurement precision.

Experimental Protocols

The determination of boiling and melting points are fundamental laboratory procedures for the
characterization of a chemical substance. The following are detailed methodologies for these
experiments.

1. Melting Point Determination (Capillary Method)

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For a pure crystalline solid, this occurs over a narrow temperature range.

e Apparatus: Melting point apparatus (e.g., Thiele tube or a digital melting point device),
capillary tubes, thermometer, and a pure sample of dimethylacetylene (in a solid state,
achieved by cooling).

e Procedure:

o Asmall, finely powdered sample of solidified dimethylacetylene is packed into a thin-
walled capillary tube to a height of 2-3 mm.
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o The capillary tube is placed in the heating block of the melting point apparatus alongside a
calibrated thermometer.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal of the solid melts is recorded as the end of the
melting range.

o For a pure substance, this range should be narrow (typically < 1 °C).

2. Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

o Apparatus: Distillation flask, condenser, receiving flask, heat source (heating mantle or water
bath), thermometer, and boiling chips.

e Procedure:

o A sample of liquid dimethylacetylene is placed in the distillation flask, and a few boiling
chips are added to ensure smooth boiling.

o The distillation apparatus is assembled with the thermometer bulb positioned just below
the side arm of the distillation flask to accurately measure the temperature of the vapor
that is distilling.

o The liquid is heated gently. As the liquid boils, the vapor rises, and the temperature on the
thermometer will increase.

o The temperature will stabilize at the boiling point of the substance. This steady
temperature, at which the liquid is actively boiling and condensing in the condenser, is
recorded as the boiling point.
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o ltis crucial to note the atmospheric pressure at the time of the measurement, as the
boiling point is pressure-dependent. The observed boiling point can be corrected to the
standard pressure (1 atm) if necessary.

Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of the
melting and boiling points of dimethylacetylene.

Sample Preparation Setup Melting Heat Sample Slowly Observe First Observe Final Record Melting
(Solidify & Pack Capillary) Point Apparatus (1-2 °C/min) Liquid Drop Crystal Melting Point Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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